N-(4,5-dimethoxy-2-nitrophenyl)-N',N'-dimethylethylenediamine

• Molecular Formula: C12H19N3O4
• Molecular Weight: 269.30 g/mol
• IUPAC Name: N-(4,5-dimethoxy-2-nitrophenyl)-N',N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C12H19N3O4/c1-14(2)6-5-13-9-7-11(18-3)12(19-4)8-10(9)15(16)17/h7-8,13H,5-6H2,1-4H3
• InChI Key: OXSDZCUWNRMQAV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC1=CC(=C(C=C1[N+](=O)[O-])OC)OC

Description

N-(4,5-dimethoxy-2-nitrophenyl)-N',N'-dimethylethylenediamine is a useful research compound. Its molecular formula is C12H19N3O4 and its molecular weight is 269.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4,5-dimethoxy-2-nitroaniline (0.81 g) and 2-chloroethyldimethylamine hydrochloride (0.73 g) in N,N-dimethylformamide (20 ml) was added sodium hydride (0.36 g) in small portions with ice-cooling and the reaction mixture was heated at 60° C. for 2 hours. The reaction mixture was diluted with 1N aqueous sodium hydroxide solution and extracted with ethyl acetate. The organic layer was successively washed with water and saturated aqueous sodium chloride solution and dried over anhydrous sodium sulfate. The solvent was then distilled off under reduced pressure and the residue was purified by silica gel chromatography (eluent:chloroform:methanol=15:1) to give 0.77 g of N-(4,5-dimethoxy-2-nitrophenyl)-N',N'-dimethylethylenediamine.

Synthesis routes and methods II

Procedure details